Cas no 851008-34-9 (5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine)

• Product Name: 5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
• CAS No: 851008-34-9
• MF: C₇H₉BrClN₃
• MW: 250.523459196091
• CID: 2144879
• PubChem ID: 24903516
• Update Time: 2025-04-21

5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(propan-2-yl)pyrimidine-4-amine
• DB-317382
• (5-bromo-2-chloropyrimidin-4-yl)-isopropylamine
• SCHEMBL1773659
• 851008-34-9
• RNXSZXRTNRVNIQ-UHFFFAOYSA-N
• (5-Bromo-2-chloropyrimidin-4-yl)isopropylamine
• AKOS017553039

• Inchi： 1S/C7H9BrClN3/c1-4(2)11-6-5(8)3-10-7(9)12-6/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： RNXSZXRTNRVNIQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC(C)C)Cl

Computed Properties

• Exact Mass: 248.96684Da
• Monoisotopic Mass: 248.96684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų